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Compound Name: _ o
(trifluoromethyl)pyridine

CAS No.: 1227563-67-8

Cat. No.: B582265

L J

2-Chloro-3-methoxy-5-(trifluoromethyl)pyridine is a highly functionalized heterocyclic
compound. Such molecules are pivotal building blocks in modern chemistry, particularly in the
synthesis of agrochemicals and pharmaceuticals.[1][2] The trifluoromethyl (CF3) group, for
instance, is a common feature in many modern pesticides and drugs, valued for its ability to
enhance metabolic stability and binding affinity.[1][3] The specific arrangement of chloro,
methoxy, and trifluoromethyl substituents on the pyridine ring creates a unique electronic
environment that is critical to its reactivity and biological activity.

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive, non-destructive technique
for elucidating the precise molecular structure of such organic compounds in solution.[4][5] A
thorough understanding of the 1H NMR spectrum is the first and most crucial step in confirming
the identity and purity of 2-Chloro-3-methoxy-5-(trifluoromethyl)pyridine, making this
analysis indispensable for any research or development involving this intermediate.

Molecular Structure and Predicted Proton
Environments

To interpret the 1H NMR spectrum, we must first analyze the molecule's structure and the
distinct chemical environments of its protons. The molecule contains two different types of
protons: two aromatic protons on the pyridine ring and three protons in the methoxy group.
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1. Sample Preparation
~5-10 mg in 0.6 mL CDCls
Add TMS standard

oad into Magnet
2. Spectrometer Setup
Insert sample, lock, and shim
une & Match Probe

3. Data Acquisition
Standard 'zg30' pulse sequence

NS=16, D1=2s

enerate FID

4. Data Processing
Fourier Transform (FT)
Phase and baseline correction

enerate Spectrum

Reference TMS to 0.00 ppm

5. Analysis & Referencing
Integrate peaks, assign signals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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